Cas no 2138565-63-4 (3-(2,5-dimethyloxolan-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine)
3-(2,5-dimethyloxolan-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1150100
- 3-(2,5-dimethyloxolan-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
- 2138565-63-4
-
- Inchi: 1S/C10H16FN3O/c1-5-4-7(6(2)15-5)9-8(11)10(12)14(3)13-9/h5-7H,4,12H2,1-3H3
- InChI Key: KGSAZIAGZWHBER-UHFFFAOYSA-N
- SMILES: FC1=C(N)N(C)N=C1C1C(C)OC(C)C1
Computed Properties
- Exact Mass: 213.12774030g/mol
- Monoisotopic Mass: 213.12774030g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 53.1Ų
3-(2,5-dimethyloxolan-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1150100-1.0g |
3-(2,5-dimethyloxolan-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine |
2138565-63-4 | 1g |
$0.0 | 2023-06-09 |
3-(2,5-dimethyloxolan-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 3-(2,5-dimethyloxolan-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
Introduction to 3-(2,5-dimethyloxolan-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 2138565-63-4)
3-(2,5-dimethyloxolan-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its promising biological activities and synthetic versatility. The compound belongs to the pyrazole class, which is well-documented for its wide-ranging applications in medicinal chemistry, particularly as a scaffold for developing drugs targeting various therapeutic areas. The presence of a fluoro-substituent at the 4-position and an oxolane ring at the 3-position introduces interesting electronic and steric properties, making this molecule a valuable candidate for further exploration.
The chemical structure of 3-(2,5-dimethyloxolan-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 2138565-63-4) can be described as a fused system consisting of a pyrazole core linked to an oxygen-containing heterocycle. The fluoro-substituent at the 4-position of the pyrazole ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the 2,5-dimethyloxolan moiety provides rigidity and spatial orientation, potentially influencing binding interactions with biological targets. These structural features make the compound an attractive candidate for modulating enzyme activity and receptor binding.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-(2,5-dimethyloxolan-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine with various biological targets. Studies suggest that the fluoro-substituent may interact with hydrophobic pockets in protein active sites, while the oxolane ring could engage in hydrogen bonding or π-stacking interactions. These insights have guided the design of derivatives with enhanced affinity and selectivity. For instance, virtual screening campaigns have identified analogs of this compound that exhibit potent inhibitory activity against enzymes involved in inflammatory pathways.
In vitro studies have demonstrated that 3-(2,5-dimethyloxolan-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 2138565-63-4) possesses notable pharmacological properties. Notably, it has shown inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. The fluoro-substituent appears to play a crucial role in stabilizing the transition state during catalysis, thereby enhancing inhibitory potency. Additionally, preliminary data indicate that the compound exhibits moderate selectivity over COX isoforms, reducing the risk of gastrointestinal side effects associated with non-selective COX inhibitors.
The synthesis of 3-(2,5-dimethyloxolan-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include nucleophilic substitution reactions to introduce the fluoro-substituent, followed by cyclization to form the pyrazole core. The introduction of the oxolane ring is achieved through ring-closing metathesis or nucleophilic addition reactions, depending on the synthetic route employed. Recent reports have optimized these reactions using transition metal catalysts to improve yield and scalability, making it feasible for large-scale production.
The potential therapeutic applications of 3-(2,5-dimethyloxolan-3-ylyl)-4-fluoro-l-methyl-lH-pyrazol-S-amine (CAS No. 2138565·63·4) are broad and exciting. Given its anti-inflammatory properties, it is being explored as a lead compound for developing novel treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its structural features suggest potential activity against other diseases involving enzymatic pathways, including cancer and neurodegenerative disorders. Ongoing research aims to identify additional biological targets and optimize pharmacokinetic profiles through structural modifications.
Future directions in the study of this compound include exploring its mechanism of action at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate how 3-(2S,S-dimethyl-l oxiran~3-yI)-4-fluor~l-methyl-lH-pyr azoI-S-am ine interacts with biological targets. These studies will provide critical insights into its mode of action and guide the development of more effective derivatives.
Another promising avenue is the investigation of prodrug strategies to enhance bioavailability and tissue distribution. By designing prodrugs that release active forms of this compound in vivo, researchers aim to improve therapeutic efficacy while minimizing side effects. Additionally, formulation approaches such as nanotechnology-based drug delivery systems are being explored to target specific tissues or cells more effectively.
The role of high-throughput screening (HTS) in identifying new applications for 3-(2S,S-dimethyl-l oxiran~3-yI)-4-fluor~l-methyl-lH-pyr azoI-S-am ine cannot be overstated. HTS platforms allow rapid testing of large libraries of compounds against numerous biological targets, accelerating the discovery process. Recent successes in identifying new drug candidates using HTS underscore its importance in modern drug discovery efforts.
Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical applications. Partnerships between research institutions and pharmaceutical companies can facilitate rapid translation of discoveries into therapies that benefit patients worldwide. Such collaborations also foster innovation by combining expertise from different disciplines and leveraging resources efficiently.
In conclusion, 3-(2S,S-dimethyl-l oxiran~3-yI)-4-fluor~l-methyl-lH-pyr azoI-S-am ine(CAS No . 2138565·63·4 ) represents a fascinating exampleof how structural innovation can leadto novel therapeutic opportunities . Its unique chemical properties , combinedwith promising preclinical data , make it anattractive candidatefor further development . As researchcontinuesto uncover newapplicationsand optimizeits pharmacological profile ,this compoundholds greatpotential forembracing future advancesin medicinal chemistry . p >
2138565-63-4 (3-(2,5-dimethyloxolan-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)